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Compound of Interest

Compound Name:
2-(Bromomethyl)-4-

cyanonaphthalene

Cat. No.: B11863786 Get Quote

Disclaimer: The chemical name "2-(Bromomethyl)-4-cyanonaphthalene" does not

correspond to a readily available compound in major chemical databases. This guide has been

prepared using "2-(Bromomethyl)naphthalene" as a reference compound due to its structural

similarity. It is crucial to always consult the specific Safety Data Sheet (SDS) for the exact

compound you are handling. The information provided here is for guidance and educational

purposes only.

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the storage and handling of 2-(Bromomethyl)naphthalene

and offers general safety advice for related bromomethylated and cyano-substituted aromatic

compounds.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Bromomethyl)naphthalene?

A1: 2-(Bromomethyl)naphthalene is a hazardous substance. Key hazards include:

Corrosive: It can cause severe skin burns and eye damage.[1][2][3]

Lachrymator: The substance can cause tearing and irritation to the eyes.[1]

Skin Sensitizer: May cause an allergic skin reaction upon contact.[2][3]
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Respiratory Irritant: Inhalation may cause severe irritation to the respiratory tract.[1][2]

Q2: What are the recommended storage conditions for 2-(Bromomethyl)naphthalene?

A2: Proper storage is crucial for maintaining the stability and safety of 2-

(Bromomethyl)naphthalene.

Temperature: Store in a cool, dry, and well-ventilated area, with a recommended temperature

of 2-8°C.[4]

Container: Keep the container tightly closed to prevent moisture contamination.[1]

Incompatibilities: Segregate from strong oxidizing agents, bases, alcohols, amines, and

metals like steel.[1][2]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: A comprehensive set of PPE is required to handle 2-(Bromomethyl)naphthalene safely:

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear protective

clothing to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates, especially when dust can be generated.

General Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.

Q4: How should I handle a spill of 2-(Bromomethyl)naphthalene?

A4: In case of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[2]
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Wear appropriate PPE, including respiratory protection.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, contain the spill and prevent it from entering drains.[2]

Dispose of the waste in accordance with local, state, and federal regulations.

Q5: What are the general hazards of organic compounds containing a cyano group?

A5: Organic nitriles (compounds with a cyano group) can be hazardous. While they do not

always readily release cyanide ions, they can be toxic.[5] Some nitriles can cause dermatitis,

and their combustion may produce toxic fumes.[6] In the presence of acids or upon heating to

decomposition, some can release hydrogen cyanide, which is highly toxic.[6]
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Problem Possible Cause Recommended Solution

Compound has discolored or

clumped together in storage.

Moisture absorption or

exposure to incompatible

materials.

Discard the compound

according to hazardous waste

disposal procedures. In the

future, ensure the container is

tightly sealed and stored in a

dry, inert atmosphere if

necessary.

Low reactivity or incomplete

reaction in a nucleophilic

substitution.

The compound may have

degraded due to improper

storage. The nucleophile may

not be strong enough.

Verify the purity of the starting

material using an appropriate

analytical technique (e.g.,

NMR, GC-MS). Consider using

a stronger nucleophile or

changing the reaction

conditions (e.g., solvent,

temperature).

Side product formation in

reactions.

2-(Bromomethyl)naphthalene

is a reactive alkylating agent

and can undergo side

reactions.[7][8]

Optimize reaction conditions

by adjusting temperature,

reaction time, and

stoichiometry. Consider using

a milder base or different

solvent system. Purification of

the product via

chromatography or

recrystallization may be

necessary.[9]

Difficulty in dissolving the

compound.

2-(Bromomethyl)naphthalene

has limited solubility in water

but is soluble in organic

solvents like chloroform and

toluene.[4][8][9][10]

Use appropriate organic

solvents for dissolution. Gentle

heating may aid dissolution,

but be mindful of the

compound's reactivity and

potential for decomposition at

elevated temperatures.
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Quantitative Data Summary
The following table summarizes key quantitative data for 2-(Bromomethyl)naphthalene.

Property Value Source(s)

Molecular Formula C₁₁H₉Br [3][9]

Molecular Weight 221.09 g/mol [3][9]

Melting Point 51-54 °C [9][10]

Boiling Point 213 °C at 100 mmHg [9][10]

Flash Point 110 °C (closed cup)

Storage Temperature 2-8 °C [4]

Experimental Workflow and Logic Diagrams
Below are diagrams illustrating a general workflow for handling hazardous solids and a

decision-making process for chemical spills.
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General Workflow for Handling a Hazardous Solid

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Work in a Ventilated Fume Hood

Weigh the Required Amount

Dissolve in Appropriate Solvent

Clean Work Area and Equipment

Dispose of Waste Properly

Store Compound Correctly

Click to download full resolution via product page

Caption: General Workflow for Handling a Hazardous Solid
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Decision-Making Process for a Chemical Spill

Chemical Spill Occurs

Assess the Hazard
(Size, Substance, Location)

Is it a Major Spill?

Evacuate the Area
and Call Emergency Services

Yes

Are You Trained to
Clean the Spill?

No

Seek Assistance from
Trained Personnel

No

Clean Up the Spill
Using Appropriate Procedure

Yes

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Decision-Making Process for a Chemical Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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